Novel one-pot process for the synthesis of 1,3-thiazolesvia organocatalysed epoxidation of nitro-olefins†

Organic & Biomolecular Chemistry Pub Date: 2011-03-23 DOI: 10.1039/C1OB05260H

Abstract

A facile one-pot two-step process for the synthesis of 1,3-thiazole heterocycles via organocatalytic epoxidation of nitro-olefins with the t-BuOOH/DBU system, and subsequent reaction of α-nitro-epoxides with thioamides under mild conditions has been developed.

Graphical abstract: Novel one-pot process for the synthesis of 1,3-thiazolesvia organocatalysed epoxidation of nitro-olefins
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